Cas no 919-30-2 (3-Aminopropyltriethoxysilane)

• Product Name: 3-Aminopropyltriethoxysilane
• CAS No: 919-30-2
• MF: C₉H₂₃NO₃Si
• MW: 221.369323968887
• MDL: MFCD00008207
• CID: 40218
• PubChem ID: 24890794
• Update Time: 2025-08-15

3-Aminopropyltriethoxysilane Chemical and Physical Properties

Names and Identifiers

• 3-(Triethoxysilyl)propan-1-amine
• AMEO
• (3-Aminopropyl)triethoxysilane
• DYNASYLAN 1211
• DYNASYLAN AMEO
• 3-Aminopropylmethyldimethoxysilane
• 3-Triethoxysilylpropylamine
• Silane Coupling Agent KH-550
• Silane Coupling Agent A-1100
• γ-Aminopropyltriethoxysilane
• Coupling Agent-550
• BHCOUP-550
• 3-Aminopropyltriethoxysilane
• 3-​Aminopropyltriethoxy​silane
• KH550
• Silquest A-1100?
• 3-Aminopropyltriethoxysilane (3-Triethoxysilylpropylamine)
• APTS
• APTES
• Triethoxy-3-aminopropylsilane
• 1-Propanamine, 3-(triethoxysilyl)-
• 3-(TRIETHOXYSILYL)PROPYLAMINE
• Silane 1100
• Aminopropyltriethoxysilane
• gamma-Aminopropyltriethoxysilane
• Nuca 1100
• Propylamine, 3-(triethoxysilyl)-
• Triethoxy(3-aminopropyl)silane
• Silane amg-9
• 3-(Triethoxysilyl)-1-propanamine
• Silane, (3-aminopropyl)triethoxy-
• AGM-9
• AGM 9
• A 1100
• A
• 3-(Triethoxysilyl)-1-propanamine (ACI)
• Propylamine, 3-(triethoxysilyl)- (6CI, 8CI)
• (3-Aminopropyl)triethoxylsilane
• (Aminopropyl)triethoxysilane
• (γ-Aminopropyl)triethoxylsilane
• (γ-Aminopropyl)triethoxysilane
• 3-(Triethoxysilanyl)propylamine
• 3-(Triethoxysilyl)-1-propylamine
• 3-(Triethoxysilyl)propanamine
• 3-(Triethoxysilyl)propane-1-amine
• 3-APTES
• A 0750
• A 10668
• A 110
• A 1100 (coupling agent)
• A 1101
• A 1101 coupling agent
• A 1102
• A 1102 (silane derivative)
• A 1106
• A 1112
• A 1112 (coupling agent)
• A 3648
• AM 5
• AMS 70
• Andisil 1100
• AP 1690
• APS
• APS (coupling agent)
• APS-E
• APS-E (coupling agent)
• AX 1100
• C 50752
• CG 550
• CY 550
• DB 550
• Deolink Amino TE
• Dow Corning Z 6011
• Dowsil Z 6011
• DS-AMEO
• Dynasylan 1203
• Dynasylan AMEO-T
• 3-Aminopropyltriethoxysilane,99%
• 3-Aminopropyltriethoxysilane, 98%
• 3-AMINOPROPYLTRIETHOXYSILANE 99+%
• SIVATE™ A610: ACTIVATED AMINE FUNCTIONAL SILANE
• SIVATE™ E610: ENHANCED AMINE FUNCTIONAL SILANE

• MDL： MFCD00008207
• Inchi： 1S/C9H23NO3Si/c1-4-11-14(12-5-2,13-6-3)9-7-8-10/h4-10H2,1-3H3
• InChI Key： WYTZZXDRDKSJID-UHFFFAOYSA-N
• SMILES： O([Si](CCCN)(OCC)OCC)CC
• BRN： 1754988

Computed Properties

• Exact Mass: 221.14500
• Monoisotopic Mass: 221.14472
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 53.7

Experimental Properties

• Color/Form: Colorless transparent liquid. It smells like ester. Sensitive to moisture.
• Density: 0.946 g/mL at 25 °C(lit.)
• Melting Point: -70 ºC
• Boiling Point: 217 °C/760 mmHg(lit.)
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• Refractive Index: n20/D 1.421
• PH: 11 (20g/l, H2O, 20℃)
• Solubility: Miscible with toluene, acetone, chloroform and ethanol.
• Water Partition Coefficient: React
• Stability/Shelf Life: Stable. Incompatible with acids, strong oxidizing agents. May decompose on exposure to moisture.
• PSA: 53.71000
• LogP: 2.08390
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive

3-Aminopropyltriethoxysilane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2735 8/PG 2
• WGK Germany：1
• Hazard Category Code： 22-34-43
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：10-34
• RTECS：TX2100000
• Hazardous Material Identification：
• Safety Term：8
• Packing Group：III
• Risk Phrases：R22; R34
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Explosive Limit：0.8-4.5%(V)
• Storage Condition：Store at room temperature

Related Categories

• Other Chemical Reagents Organic Metal Reagents